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These application notes provide a detailed overview and experimental protocols for measuring
the kinase activity of the insulin receptor (IR). The insulin receptor is a receptor tyrosine kinase
(RTK) that plays a pivotal role in regulating glucose homeostasis, cell growth, and metabolism.
[1][2][3] Dysregulation of its kinase activity is implicated in various diseases, including diabetes
and cancer, making it a critical target for drug discovery and research.[4]

This document outlines several common methods for assaying IR kinase activity, including
ELISA-based, fluorescence-based, and radiometric assays. Detailed protocols, data tables for
experimental setup, and visual diagrams of the signaling pathway and experimental workflows
are provided to guide researchers in selecting and performing the appropriate assay for their
needs.

Insulin Receptor Signaling Pathway

Upon insulin binding, the insulin receptor undergoes a conformational change, leading to the
autophosphorylation of specific tyrosine residues on its intracellular B-subunits.[5][6] This
autophosphorylation event is a critical step that activates the receptor's intrinsic tyrosine kinase
activity, enabling it to phosphorylate various intracellular substrates, most notably the Insulin
Receptor Substrate (IRS) proteins.[2][7][8] Phosphorylated IRS proteins then serve as docking
sites for other signaling molecules, initiating downstream cascades such as the PI3K/Akt and
Ras/MAPK pathways, which ultimately mediate the physiological effects of insulin.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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